Cas no 2229382-16-3 (2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]cyclopropane-1-carboxylic acid)
2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]cyclopropane-1-carboxylic acid
- 2229382-16-3
- EN300-1752651
-
- Inchi: 1S/C14H21NO2/c1-8(2)7-15-9(3)5-11(10(15)4)12-6-13(12)14(16)17/h5,8,12-13H,6-7H2,1-4H3,(H,16,17)
- InChI Key: HOFXRVMVOYHZCN-UHFFFAOYSA-N
- SMILES: OC(C1CC1C1C=C(C)N(CC(C)C)C=1C)=O
Computed Properties
- Exact Mass: 235.157228913g/mol
- Monoisotopic Mass: 235.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 42.2Ų
2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1752651-0.05g |
2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]cyclopropane-1-carboxylic acid |
2229382-16-3 | 0.05g |
$1188.0 | 2023-06-03 | ||
| Enamine | EN300-1752651-0.1g |
2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]cyclopropane-1-carboxylic acid |
2229382-16-3 | 0.1g |
$1244.0 | 2023-06-03 | ||
| Enamine | EN300-1752651-0.25g |
2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]cyclopropane-1-carboxylic acid |
2229382-16-3 | 0.25g |
$1300.0 | 2023-06-03 | ||
| Enamine | EN300-1752651-0.5g |
2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]cyclopropane-1-carboxylic acid |
2229382-16-3 | 0.5g |
$1357.0 | 2023-06-03 | ||
| Enamine | EN300-1752651-1.0g |
2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]cyclopropane-1-carboxylic acid |
2229382-16-3 | 1g |
$1414.0 | 2023-06-03 | ||
| Enamine | EN300-1752651-2.5g |
2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]cyclopropane-1-carboxylic acid |
2229382-16-3 | 2.5g |
$2771.0 | 2023-06-03 | ||
| Enamine | EN300-1752651-5.0g |
2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]cyclopropane-1-carboxylic acid |
2229382-16-3 | 5g |
$4102.0 | 2023-06-03 | ||
| Enamine | EN300-1752651-10.0g |
2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]cyclopropane-1-carboxylic acid |
2229382-16-3 | 10g |
$6082.0 | 2023-06-03 |
2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]cyclopropane-1-carboxylic acid Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]cyclopropane-1-carboxylic acid
Introduction to 2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]cyclopropane-1-carboxylic acid (CAS No. 2229382-16-3)
2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]cyclopropane-1-carboxylic acid, identified by its CAS number 2229382-16-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules featuring a cyclopropane ring fused with a pyrrole scaffold, which is known for its unique structural and functional properties. The presence of multiple alkyl substituents, including dimethyl and 2-methylpropyl groups, contributes to its complex molecular architecture and potential biological activity.
The cyclopropane moiety in 2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]cyclopropane-1-carboxylic acid is particularly noteworthy due to its strained three-membered ring structure. This strain often enhances the reactivity of the molecule, making it a valuable scaffold for drug design. In recent years, there has been growing interest in cyclopropane-containing compounds due to their ability to modulate various biological pathways. For instance, studies have shown that cyclopropanes can interfere with enzyme active sites or alter the conformation of protein targets, leading to potential therapeutic effects.
One of the most compelling aspects of CAS No. 2229382-16-3 is its structural similarity to natural products and bioactive molecules. The pyrrole ring, in particular, is a common motif in many pharmacologically relevant compounds. Pyrroles are known for their role in various biological processes, including DNA intercalation and enzyme inhibition. By incorporating a pyrrole moiety into a cyclopropane framework, researchers can exploit the synergistic effects of both structural elements, potentially leading to novel drug candidates with enhanced efficacy and selectivity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions between 2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]cyclopropane-1-carboxylic acid and biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes or receptors involved in inflammatory pathways. For example, preliminary computational studies have indicated that the cyclopropane ring could interact with hydrophobic pockets of target proteins, while the pyrrole nitrogen may form hydrogen bonds with polar residues. Such interactions could lead to the development of new therapeutic agents for conditions like cancer, autoimmune diseases, or infectious disorders.
The synthesis of CAS No. 2229382-16-3 presents unique challenges due to its complex structure. Traditional synthetic routes often require multi-step processes involving careful control of reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodology have made it possible to access such molecules more efficiently. For instance, transition metal-catalyzed reactions have been employed to construct the cyclopropane ring with high precision, while palladium-catalyzed cross-coupling reactions have facilitated the introduction of aryl or heteroaryl groups at specific positions.
In addition to its potential as a drug candidate, 2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]cyclopropane-1-carboxylic acid may also serve as a valuable intermediate in the synthesis of more complex molecules. Its unique structural features make it an attractive building block for libraries of diverse compounds that can be screened for biological activity. High-throughput screening (HTS) techniques combined with structure-based drug design have become increasingly popular in recent years, and compounds like this one are well-suited for such approaches.
The pharmacokinetic properties of CAS No. 2229382-16-3 are also an important consideration in its development as a potential therapeutic agent. Studies have begun to explore how the presence of multiple alkyl substituents affects solubility, metabolic stability, and distribution within the body. Understanding these properties is crucial for optimizing drug delivery systems and ensuring that the compound reaches its target site effectively.
Future research directions for 2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]cyclopropane-1-carboxylic acid may include exploring its interactions with specific enzymes or receptors using X-ray crystallography and other biophysical techniques. Additionally, preclinical studies could be conducted to evaluate its safety profile and therapeutic potential in animal models. These efforts would provide further insights into its mechanism of action and pave the way for clinical trials if promising results are obtained.
The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for studying compounds like CAS No. 2229382-16-3. AI-driven platforms can predict biological activity based on molecular structure alone, allowing researchers to prioritize candidates for experimental validation more efficiently than traditional methods alone would permit.
In conclusion,CAS No 2229382163 represents an exciting opportunity for innovation in pharmaceutical chemistry and medicinal research Its unique structural features make it a promising candidate for further exploration as both a drug itself and as an intermediate for more complex molecules As research continues into this fascinating compound we can expect new insights into its potential applications across various therapeutic areas
2229382-16-3 (2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]cyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)